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Compound of Interest

Compound Name: 4,5,6-Trichloropyrimidine

Cat. No.: B159284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 4,5,6-
trichloropyrimidine, a halogenated heterocyclic building block used in various chemical

syntheses.

Core Molecular Data
The fundamental molecular characteristics of 4,5,6-trichloropyrimidine are summarized

below. This data is crucial for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.

Property Value

Molecular Formula C4HCl3N2[1][2]

Molecular Weight 183.42 g/mol [1][2][3][4]

CAS Number 1780-27-4[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4,5,6-trichloropyrimidine were

not available in the initial search results. For methodologies, researchers should consult

specialized chemical synthesis literature and databases.
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Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the chemical name, its empirical

formula, and its calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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